Cas no 1361673-43-9 (2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl)

• Product Name: 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl
• CAS No: 1361673-43-9
• MF: C₁₃H₆Cl₂F₃NO₂
• MW: 336.093451976776
• CID: 4996268
• Update Time: 2025-06-28

2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F3NO2/c14-8-4-2-5-9(15)12(8)11-7(13(16,17)18)3-1-6-10(11)19(20)21/h1-6H
• InChI Key： RLNBDFPSZALWGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=CC=1C(F)(F)F)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 379
• XLogP3: 5.5
• Topological Polar Surface Area: 45.8

Additional information on 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl

Recent Advances in the Study of 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl (CAS: 1361673-43-9)

The compound 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl (CAS: 1361673-43-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique structural features, including chloro, nitro, and trifluoromethyl substituents, has shown promising potential in various applications, ranging from medicinal chemistry to material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing valuable insights into its utility as a scaffold for drug development and other industrial applications.

One of the key areas of research has been the optimization of synthetic routes for 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl. A study published in the Journal of Organic Chemistry (2023) detailed a novel palladium-catalyzed cross-coupling approach that significantly improved the yield and purity of the compound. This method not only reduced the reliance on hazardous reagents but also enhanced the scalability of the synthesis, making it more feasible for industrial production. The study also highlighted the compound's stability under various conditions, which is crucial for its handling and storage in pharmaceutical settings.

In the realm of medicinal chemistry, 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl has been investigated for its potential as a kinase inhibitor. Preliminary in vitro studies demonstrated its ability to selectively inhibit certain tyrosine kinases involved in cancer cell proliferation. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibited moderate activity against EGFR (epidermal growth factor receptor) and VEGFR2 (vascular endothelial growth factor receptor 2), suggesting its potential as a lead compound for anticancer drug development. Further structure-activity relationship (SAR) studies are underway to optimize its potency and selectivity.

Beyond its biological applications, this compound has also been explored for its utility in material science. Its unique electronic properties, attributed to the electron-withdrawing nitro and trifluoromethyl groups, make it a candidate for use in organic electronic devices. A study in Advanced Materials (2023) investigated its incorporation into organic semiconductors, revealing enhanced charge transport properties compared to traditional biphenyl derivatives. These findings open new avenues for the development of high-performance organic electronic materials.

Despite these promising developments, challenges remain in the widespread adoption of 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl. Issues such as its environmental persistence and potential toxicity need to be addressed through comprehensive toxicological studies. Recent efforts by regulatory agencies and research institutions aim to evaluate its safety profile and establish guidelines for its use in various applications. Collaborative research between academia and industry will be essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, 2,6-Dichloro-6'-nitro-2'-trifluoromethyl-biphenyl (CAS: 1361673-43-9) represents a versatile and promising compound with applications spanning multiple disciplines. Ongoing research continues to uncover its potential, from drug development to advanced materials, while addressing the challenges associated with its use. As the scientific community delves deeper into its properties and applications, this compound is poised to play a significant role in the future of chemical biology and pharmaceutical innovation.